Cas no 914296-67-6 (Benzenemethanamine, N-(3-bromophenyl)-alpha-methyl-)

Benzenemethanamine, N-(3-bromophenyl)-alpha-methyl- structure
914296-67-6 structure
Product Name:Benzenemethanamine, N-(3-bromophenyl)-alpha-methyl-
CAS No:914296-67-6
MF:C14H14BrN
MW:276.171662807465
CID:1963861
PubChem ID:24820536
Update Time:2025-04-21

Benzenemethanamine, N-(3-bromophenyl)-alpha-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, N-(3-bromophenyl)-alpha-methyl-
    • 3-Bromo-N-(1-phenylethyl)aniline
    • benzenemethanamine, N-(3-bromophenyl)-α-methyl-
    • LogP
    • AKOS000240757
    • AKOS017280388
    • 914296-67-6
    • SCHEMBL17439311
    • Benzenemethanamine,N-(3-bromophenyl)-a-methyl-,(-)-
    • XBAYGDUZTFAECB-UHFFFAOYSA-N
    • Inchi: 1S/C14H14BrN/c1-11(12-6-3-2-4-7-12)16-14-9-5-8-13(15)10-14/h2-11,16H,1H3
    • InChI Key: XBAYGDUZTFAECB-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)NC(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 275.031
  • Monoisotopic Mass: 275.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2
  • XLogP3: 4.5

Experimental Properties

  • Color/Form: NA
  • Density: 1.36
  • Boiling Point: 359.6°C at 760 mmHg
  • Flash Point: 171.3°C
  • Refractive Index: 1.634

Benzenemethanamine, N-(3-bromophenyl)-alpha-methyl- Security Information

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